1-(2-methoxyphenyl)-N-{(3R*,4S*)-4-[(3-methyl-5-isoxazolyl)methyl]tetrahydro-3-furanyl}-1H-pyrazole-4-carboxamide

• IUPAC Name: 1-(2-methoxyphenyl)-N-[(3R,4S)-4-[(3-methyl-1,2-oxazol-5-yl)methyl]oxolan-3-yl]pyrazole-4-carboxamide
• InChI: InChI=1S/C20H22N4O4/c1-13-7-16(28-23-13)8-14-11-27-12-17(14)22-20(25)15-9-21-24(10-15)18-5-3-4-6-19(18)26-2/h3-7,9-10,14,17H,8,11-12H2,1-2H3,(H,22,25)/t14-,17+/m1/s1
• InChI Key: DEQHIFBMEVXGKZ-PBHICJAKSA-N
• Canonical SMILES: CC1=NOC(=C1)CC2COCC2NC(=O)C3=CN(N=C3)C4=CC=CC=C4OC
• Isomeric SMILES: CC1=NOC(=C1)C[C@@H]2COC[C@@H]2NC(=O)C3=CN(N=C3)C4=CC=CC=C4OC
• Molecular Formula: C20H22N4O4
• Molecular Weight: 382.4 g/mol

Description

1-(2-methoxyphenyl)-N-{(3R*,4S*)-4-[(3-methyl-5-isoxazolyl)methyl]tetrahydro-3-furanyl}-1H-pyrazole-4-carboxamide is a useful research compound. Its molecular formula is C20H22N4O4 and its molecular weight is 382.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 382.16410520 g/mol and the complexity rating of the compound is 536. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Characterization

The process of synthesizing and characterizing novel compounds related to the specified chemical structure has been explored in various studies. For instance, Hassan et al. (2014) detailed the synthesis and characterization of new 5-aminopyrazole and pyrazolo[1,5-a]pyrimidine derivatives, focusing on their structural establishment through elemental analysis and spectral data, including IR, MS, 1H-NMR, and 13C-NMR techniques (Hassan, Hafez, & Osman, 2014). Similarly, Aghekyan et al. (2020) synthesized novel (4-Methoxyphenyl)-tetrahydropyranyl-substituted 1,3,4-Oxadiazoles, highlighting the importance of structural analysis in understanding these compounds' properties (Aghekyan et al., 2020).

Cytotoxicity Studies

The evaluation of cytotoxic activities is pivotal in assessing the potential therapeutic applications of new chemical entities. The study by Hassan et al. (2014) assessed the in vitro cytotoxic activity of synthesized pyrazole and pyrazolopyrimidine derivatives against Ehrlich Ascites Carcinoma (EAC) cells, providing a foundational understanding of these compounds' biological activities (Hassan, Hafez, & Osman, 2014).

Antibacterial Activity

Research by Aghekyan et al. (2020) on the synthesis and antibacterial activity of novel oxadiazoles sheds light on the antimicrobial potential of compounds structurally related to the one . The synthesized compounds were tested for antibacterial activity, highlighting the significance of exploring novel compounds for potential antibacterial applications (Aghekyan et al., 2020).